Cas no 160681-40-3 (1H-Indole-3-methanol, α-(trifluoromethyl)-, (αS)-)
160681-40-3 structure
Product Name:1H-Indole-3-methanol, α-(trifluoromethyl)-, (αS)-
CAS No:160681-40-3
MF:C10H8F3NO
MW:215.17183303833
MDL:MFCD26516622
CID:879672
PubChem ID:1481593
Update Time:2024-03-01
1H-Indole-3-methanol, α-(trifluoromethyl)-, (αS)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-3-methanol, α-(trifluoromethyl)-, (αS)-
- (1S)-2,2,2-trifluoro-1-(1H-indol-3-yl)ethan-1-ol
-
- MDL： MFCD26516622
- Inchi： 1S/C10H8F3NO/c11-10(12,13)9(15)7-5-14-8-4-2-1-3-6(7)8/h1-5,9,14-15H/t9-/m0/s1
- InChI Key： OJLPWVOWEHJINA-VIFPVBQESA-N
- SMILES： FC([C@H](C1=CNC2C=CC=CC1=2)O)(F)F
Computed Properties
- Exact Mass: 215.05579836g/mol
- Monoisotopic Mass: 215.05579836g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 36Ų
1H-Indole-3-methanol, α-(trifluoromethyl)-, (αS)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1933001-0.05g |
(1S)-2,2,2-trifluoro-1-(1H-indol-3-yl)ethan-1-ol |
160681-40-3 | 0.05g |
$1129.0 | 2023-09-17 | ||
| Enamine | EN300-1933001-0.1g |
(1S)-2,2,2-trifluoro-1-(1H-indol-3-yl)ethan-1-ol |
160681-40-3 | 0.1g |
$1183.0 | 2023-09-17 | ||
| Enamine | EN300-1933001-0.25g |
(1S)-2,2,2-trifluoro-1-(1H-indol-3-yl)ethan-1-ol |
160681-40-3 | 0.25g |
$1235.0 | 2023-09-17 | ||
| Enamine | EN300-1933001-0.5g |
(1S)-2,2,2-trifluoro-1-(1H-indol-3-yl)ethan-1-ol |
160681-40-3 | 0.5g |
$1289.0 | 2023-09-17 | ||
| Enamine | EN300-1933001-1.0g |
(1S)-2,2,2-trifluoro-1-(1H-indol-3-yl)ethan-1-ol |
160681-40-3 | 1g |
$1643.0 | 2023-06-02 | ||
| Enamine | EN300-1933001-2.5g |
(1S)-2,2,2-trifluoro-1-(1H-indol-3-yl)ethan-1-ol |
160681-40-3 | 2.5g |
$2631.0 | 2023-09-17 | ||
| Enamine | EN300-1933001-5.0g |
(1S)-2,2,2-trifluoro-1-(1H-indol-3-yl)ethan-1-ol |
160681-40-3 | 5g |
$4764.0 | 2023-06-02 | ||
| Enamine | EN300-1933001-10.0g |
(1S)-2,2,2-trifluoro-1-(1H-indol-3-yl)ethan-1-ol |
160681-40-3 | 10g |
$7065.0 | 2023-06-02 | ||
| Enamine | EN300-1933001-1g |
(1S)-2,2,2-trifluoro-1-(1H-indol-3-yl)ethan-1-ol |
160681-40-3 | 1g |
$1343.0 | 2023-09-17 | ||
| Enamine | EN300-1933001-5g |
(1S)-2,2,2-trifluoro-1-(1H-indol-3-yl)ethan-1-ol |
160681-40-3 | 5g |
$3894.0 | 2023-09-17 |
1H-Indole-3-methanol, α-(trifluoromethyl)-, (αS)- Related Literature
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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